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Search for "118290-26-9"
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"118290-26-9
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- InChI:
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InChI=1S/C27H38N6O2/c1-3-16-31(17-4-2)20-21-10-7-8-18-32(21)19-15-29-27(35)33-24-13-6-5-11-22(24)26(34)30-23-12-9-14-28-25(23)33/h5-6,9,11-14,21H,3-4,7-8,10,15-20H2,1-2H3,(H,29,35)(H,30,34)
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AF-DX 384 is an antagonist of M2 and M4 muscarinic acetylcholine receptors (Kis = 6.03 and 10 nM, respectively). It is selective for M2 and M4 over M1, M3, and M5 receptors (Kis = 30.9, 66.07, and 537.03 nM, respectively). AF-DX 384 increases acetylcholine release in the hippocampus and cortex of young and aged rats in vivo when infused locally at a concentration of 1 µM and in the cortex when administered intraperitoneally at a dose of 5 mg/kg. It reverses deficits in novel object recognition and passive avoidance in aged rats, as well as in young rats with impairments induced by scopolamine.
Potent M2/M4 selective antagonist (pKi values are 8.22, 8.00, 7.51, 7.18 and 6.27 at human M2, M4, M1, M3 and M5 receptors respectively).
Other Compounds (1)
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- InChI:
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InChI=1S/C27H38N6O2/c1-3-16-31(17-4-2)20-21-10-7-8-18-32(21)19-15-29-27(35)33-24-13-6-5-11-22(24)26(34)30-23-12-9-14-28-25(23)33/h5-6,9,11-14,21H,3-4,7-8,10,15-20H2,1-2H3,(H,29,35)(H,30,34)
![B1662581 N-[2-[2-[(dipropylamino)methyl]piperidin-1-yl]ethyl]-6-oxo-5H-pyrido[2,3-b][1,4]benzodiazepine-11-carboxamide CAS No. 118290-26-9](/img/structure/B1662581.png)
![B2754347 N-[2-[2-[(dipropylamino)methyl]piperidin-1-yl]ethyl]-6-oxo-5H-pyrido[2,3-b][1,4]benzodiazepine-11-carboxamide CAS No. 118290-26-9; 118290-27-0](/img/no-structure.png)